Cas no 850623-68-6 (Potasium(3,4-dichlorophenyl)trifluoroborate)

Potasium(3,4-dichlorophenyl)trifluoroborate structure
850623-68-6 structure
Product Name:Potasium(3,4-dichlorophenyl)trifluoroborate
CAS No:850623-68-6
MF:C6H3BCl2F3K
MW:252.898531198502
MDL:MFCD04115763
CID:716990
PubChem ID:44717229
Update Time:2024-10-26

Potasium(3,4-dichlorophenyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

    • POTASSIUM (3,4-DICHLOROPHENYL)TRIFLUOROBORATE
    • Potassium(3,4-Dichlorophenyl)Trifluorborate
    • Potassium 3,4-dichlorophenyltrifluoroborate
    • potassium,(3,4-dichlorophenyl)-trifluoroboranuide
    • B-5149
    • PC1726
    • potassium (3,4-dichlorophenyl)-trifluoro-boranuide
    • EN300-1253060
    • AB20578
    • potassium;(3,4-dichlorophenyl)-trifluoroboranuide
    • AKOS012987735
    • POTASSIUM (3,4-DICHLOROPHENYL)TRIFLUOROBORANUIDE
    • DTXSID60660124
    • AS-81811
    • MFCD04115763
    • 850623-68-6
    • Potassium(3,4-dichlorophenyl)trifluoroborate
    • Potassium (3,4-dichlorophenyl)(trifluoro)borate(1-)
    • N12094
    • CS-W012610
    • Potasium(3,4-dichlorophenyl)trifluoroborate
    • MDL： MFCD04115763
    • Inchi： 1S/C6H3BCl2F3.K/c8-5-2-1-4(3-6(5)9)7(10,11)12;/h1-3H;/q-1;+1
    • InChI Key： RTZOKQYJVLRZFW-UHFFFAOYSA-N
    • SMILES： [K+].F[B-](C1C=C(Cl)C(Cl)=CC=1)(F)F

Computed Properties

  • Exact Mass: 251.92900
  • Monoisotopic Mass: 251.9294016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Melting Point: 178-180℃
  • PSA: 0.00000
  • LogP: 3.04780

Potasium(3,4-dichlorophenyl)trifluoroborate Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

Potasium(3,4-dichlorophenyl)trifluoroborate Pricemore >>

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Potasium(3,4-dichlorophenyl)trifluoroborate Production Method

Production Method 1

151169-75-4 151169-75-4
850623-68-6 850623-68-6
Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Acetonitrile ,  Water ;  2 - 5 min, rt
1.2 Reagents: (+)-Tartaric acid Solvents: Tetrahydrofuran ;  1 min, heated; 10 min, rt
Reference
Oxidative cycloaddition reactions of arylboron reagents via a one-pot formal dehydroboration sequence
Karandikar, Shubhendu S.; Metze, Bryan E.; Roberts, Riley A.; Stuart, David R., ChemRxiv, 2023, 1, 1-11

Production Method 2

151169-75-4 151169-75-4
850623-68-6 850623-68-6
Reaction Conditions
1.1 Reagents: Potassium bifluoride Solvents: Methanol ;  10 min, rt
Reference
Ag(I)/persulfate-catalyzed decarboxylative coupling of α-oxocarboxylates with organotrifluoroborates in water under room temperature
Chang, Sheng; Wang, Jian Feng; Dong, Lin Lin; Wang, Dan; Feng, Bo; et al, RSC Advances, 2017, 7(82), 51928-51934

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